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Compound of Interest

Compound Name: Crocin Ill (Standard)

Cat. No.: B1250152

Abstract

This technical guide provides an in-depth overview of Crocin Il for its use as an analytical
standard. It is intended for researchers, scientists, and professionals in drug development and
quality control. This document covers the essential physicochemical properties, detailed
analytical methodologies, stability considerations, and handling procedures for Crocin 1.
Quantitative data is presented in structured tables for clarity, and key experimental protocols
are provided. Additionally, workflows and molecular processes are visualized using diagrams to
facilitate a comprehensive understanding of its application as a reference standard.

Introduction

Crocin Il is a key member of the crocins, a group of water-soluble carotenoid glycosides
responsible for the characteristic color of saffron (Crocus sativus L.) and gardenia (Gardenia
jasminoides).[1][2][3] Chemically, Crocin Il is a diester formed from the dicarboxylic acid
crocetin and two B-D-glucose units.[1] Its molecular formula is C32H44014.[1][3][4]

As a primary bioactive constituent, Crocin Il is a critical marker for the quality and authenticity
of saffron and related natural products.[1] Its use as an analytical standard is essential for the
guantitative analysis in various applications, including the quality control of herbal medicines,
standardization of food colorants, and in pharmacological research to investigate its anti-
inflammatory and anti-cancer properties.[2][3][5] This guide outlines the technical details
required for its precise and accurate use in a laboratory setting.
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Physicochemical Properties

The fundamental properties of Crocin Il are crucial for its proper handling, storage, and use as
an analytical standard. These properties are summarized in the table below.

Property Value References
Molecular Formula C32H44014 [1][3]14]
Molecular Weight 652.68 g/mol [31[41[5]

CAS Number 55750-85-1 [3][4]
Appearance Solid [31[4]

Source Stigmas of Crocus sativus L. [2][3][6]

N Soluble in DMSO, Pyridine,
Solubility [6]
Methanol, Ethanol.

N 4°C, protect from light, keep
Storage Conditions [4]
dry and sealed.

Analytical Methodologies

The quantification and identification of Crocin Il require precise analytical techniques. High-
Performance Liquid Chromatography (HPLC) is the most common method for quantification,
while Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) are used for structural
confirmation.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly using a reverse-phase (C18) column, is the standard for separating and
quantifying crocins.[7][8] Detection is typically performed using a UV-Vis detector at the
maximum absorbance wavelength for crocins, which is approximately 440 nm.[9][10][11][12]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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